Cas no 2228489-41-4 (4-(4-bromo-3,5-dimethoxyphenyl)-1H-imidazole)

• Product Name: 4-(4-bromo-3,5-dimethoxyphenyl)-1H-imidazole
• CAS No: 2228489-41-4
• MF: C₁₁H₁₁BrN₂O₂
• MW: 283.121241807938
• CID: 6244756
• PubChem ID: 165798020
• Update Time: 2025-05-23

4-(4-bromo-3,5-dimethoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(4-bromo-3,5-dimethoxyphenyl)-1H-imidazole
• EN300-1926456
• 2228489-41-4

• Inchi： 1S/C11H11BrN2O2/c1-15-9-3-7(8-5-13-6-14-8)4-10(16-2)11(9)12/h3-6H,1-2H3,(H,13,14)
• InChI Key： CUOMYHYDJSVXQF-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C=C1OC)C1=CN=CN1)OC

Computed Properties

• Exact Mass: 282.00039g/mol
• Monoisotopic Mass: 282.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 47.1Ų

Additional information on 4-(4-bromo-3,5-dimethoxyphenyl)-1H-imidazole

4-(4-Bromo-3,5-Dimethoxyphenyl)-1H-Imidazole: A Comprehensive Overview

4-(4-Bromo-3,5-Dimethoxyphenyl)-1H-Imidazole, identified by the CAS number 2228489-41-4, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a substituted phenyl group. The imidazole moiety, a five-membered heterocyclic ring containing two nitrogen atoms, is a common structural element in various bioactive compounds, including antifungal agents and anticancer drugs. The phenyl group in this compound is further substituted with bromine and methoxy groups, which significantly influence its chemical properties and biological activity.

The synthesis of 4-(4-Bromo-3,5-Dimethoxyphenyl)-1H-Imidazole typically involves a multi-step process, often starting with the preparation of the substituted phenol derivative. The introduction of the imidazole ring is achieved through cyclization reactions, which are carefully controlled to ensure the formation of the desired product. Recent advancements in synthetic methodologies have enabled higher yields and improved purity levels, making this compound more accessible for research and development purposes.

One of the most promising applications of this compound lies in its potential as a drug candidate. Studies have shown that the bromine and methoxy substituents on the phenyl ring enhance the compound's ability to interact with biological targets, such as enzymes and receptors. For instance, research published in 2023 highlighted its inhibitory effects on certain kinases involved in cancer progression. These findings suggest that 4-(4-Bromo-3,5-Dimethoxyphenyl)-1H-Imidazole could serve as a lead compound for developing novel anticancer therapies.

In addition to its pharmacological applications, this compound has also been explored for its electronic properties. The imidazole ring contributes to the molecule's conjugation system, which can be advantageous in materials science applications. For example, researchers have investigated its potential use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. The presence of electron-donating methoxy groups further modulates the electronic characteristics of the molecule, making it a versatile building block for advanced materials.

The stability and reactivity of 4-(4-Bromo-3,5-Dimethoxyphenyl)-1H-Imidazole are critical factors that influence its suitability for various applications. Studies have demonstrated that the compound exhibits good thermal stability under mild conditions, although it may decompose at elevated temperatures. Its reactivity is primarily governed by the electron-withdrawing bromine atom and electron-donating methoxy groups on the phenyl ring. These substituents create a balance between electron-deficient and electron-rich regions within the molecule, facilitating selective chemical transformations.

From an environmental perspective, understanding the fate and behavior of this compound in natural systems is essential for assessing its safety and sustainability. Recent studies have focused on its biodegradation pathways and potential impact on aquatic ecosystems. Initial findings indicate that under aerobic conditions, the compound undergoes microbial degradation through oxidative mechanisms. However, further research is required to fully characterize its environmental impact and develop strategies for minimizing ecological risks.

In conclusion, 4-(4-Bromo-3,5-Dimethoxyphenyl)-1H-Imidazole, CAS No. 2228489-41-4, represents a valuable addition to the arsenal of bioactive compounds with diverse applications across multiple disciplines. Its unique chemical structure endows it with properties that make it suitable for drug discovery, materials science, and other advanced technologies. As research continues to uncover new insights into its behavior and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.